methyl 2-(4-bromobenzylidene)-7-methyl-3-oxo-5-(2-thienyl)-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate

• IUPAC Name: methyl (2Z)-2-[(4-bromophenyl)methylidene]-7-methyl-3-oxo-5-thiophen-2-yl-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
• InChI: InChI=1S/C20H15BrN2O3S2/c1-11-16(19(25)26-2)17(14-4-3-9-27-14)23-18(24)15(28-20(23)22-11)10-12-5-7-13(21)8-6-12/h3-10,17H,1-2H3/b15-10-
• InChI Key: YQFSOXNFKRJXEI-GDNBJRDFSA-N
• Canonical SMILES: CC1=C(C(N2C(=O)C(=CC3=CC=C(C=C3)Br)SC2=N1)C4=CC=CS4)C(=O)OC
• Isomeric SMILES: CC1=C(C(N2C(=O)/C(=C/C3=CC=C(C=C3)Br)/SC2=N1)C4=CC=CS4)C(=O)OC
• Molecular Formula: C20H15BrN2O3S2
• Molecular Weight: 475.4 g/mol

Description

Methyl 2-(4-bromobenzylidene)-7-methyl-3-oxo-5-(2-thienyl)-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate is a useful research compound. Its molecular formula is C20H15BrN2O3S2 and its molecular weight is 475.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 473.97075 g/mol and the complexity rating of the compound is 771. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Characterization

Thiazolopyrimidine derivatives are synthesized through various chemical reactions, focusing on modifications to enhance their biological activity. The synthesis involves detailed characterizations using spectroscopic and structural analysis methods, including IR, NMR, LCMS, and X-ray crystallography, to confirm the structures of the newly synthesized compounds (Maddila et al., 2012; Kotaiah et al., 2012).

Biological Activities

Several studies focus on the biological activities of thiazolopyrimidine derivatives, including anti-inflammatory, antimicrobial, and antifungal activities. These compounds show promise in various biological applications, with some exhibiting potent anti-inflammatory and antimicrobial properties (Alam et al., 2010; Tozkoparan et al., 1999).

Computational Analysis and Molecular Docking

Computational studies, including density functional theory (DFT) calculations and molecular docking, are conducted to understand the molecular properties, reactivity, and interaction of these compounds with biological targets. These studies aim to predict the biological activity and potential pharmaceutical applications of thiazolopyrimidine derivatives (Mary et al., 2021).

Novel Synthetic Routes and Derivatives

Research also explores new synthetic routes to generate novel thiazolopyrimidine derivatives, aiming to enhance their biological efficacy and explore their potential in various scientific applications. This includes the development of spiro compounds and the examination of their chemical and biological properties (Zeng et al., 2018).